Cas no 2097947-25-4 (2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid
• CAS No: 2097947-25-4
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5721285
• PubChem ID: 121203920
• Update Time: 2025-10-23

2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026712206
• 2097947-25-4
• F1907-7863
• 2-(3-ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid
• 1-Pyrrolidineacetic acid, 3-ethoxy-4-methoxy-α-methyl-
• 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C10H19NO4/c1-4-15-9-6-11(5-8(9)14-3)7(2)10(12)13/h7-9H,4-6H2,1-3H3,(H,12,13)
• InChI Key： NEFSYPSDIJDGTI-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(C(=O)O)C)CC1OC

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 314.4±42.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid

2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid (CAS No: 2097947-25-4)

2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid is a compound with the CAS registry number 2097947-25-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with ethoxy and methoxy substituents, along with a propanoic acid group. The molecule's structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid as a building block for synthesizing bioactive compounds. Researchers have explored its role in developing new drug candidates, particularly in the context of central nervous system disorders. The compound's ability to modulate neurotransmitter systems has been a focal point of investigation, with preliminary findings suggesting its potential as an anxiolytic or antidepressant agent.

The synthesis of 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of ethoxy and methoxy groups through nucleophilic substitution or alkylation reactions. The final step involves the attachment of the propanoic acid group, which can be achieved via esterification or direct coupling methods. The optimization of these steps has been a subject of recent research, with chemists focusing on improving yield and purity while minimizing environmental impact.

In terms of applications, 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid has shown promise in the development of advanced materials. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis. Researchers have explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. These applications are particularly appealing due to the compound's biocompatibility and controlled degradation properties.

The pharmacokinetic profile of 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid has also been studied extensively. Preclinical studies indicate that the compound exhibits moderate absorption and distribution characteristics, with a half-life that makes it suitable for sustained-release formulations. Its metabolism appears to follow predictable pathways, primarily involving hydrolysis and conjugation, which aligns with its intended use as a drug candidate.

Moreover, the compound's safety profile has been evaluated in acute and chronic toxicity studies. Results suggest that 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This further underscores its potential as a lead compound for drug development.

In conclusion, 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)propanoic acid (CAS No: 2097947-25) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within organic chemistry and pharmacology.